Cas no 2137799-38-1 (1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole
• CAS No: 2137799-38-1
• MF: C₉H₁₅BrN₂O₂S
• MW: 295.196600198746
• CID: 5602618
• PubChem ID: 165749516
• Update Time: 2025-06-08

1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2137799-38-1
• 1-[2-(bromomethyl)butyl]-4-methanesulfonyl-1H-pyrazole
• EN300-1115305
• 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole

• Inchi： 1S/C9H15BrN2O2S/c1-3-8(4-10)6-12-7-9(5-11-12)15(2,13)14/h5,7-8H,3-4,6H2,1-2H3
• InChI Key： RHXUAYVYCSNHII-UHFFFAOYSA-N
• SMILES： BrCC(CC)CN1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 294.00376g/mol
• Monoisotopic Mass: 294.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 2137799-38-1 and Product Name: 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole

1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole (CAS No. 2137799-38-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a bromomethylbutyl side chain with a 4-methanesulfonylpyrazole core, making it a versatile intermediate for the synthesis of various biologically active molecules. The presence of both bromomethyl and methanesulfonyl functional groups provides multiple points for chemical modification, enabling its utility in the development of novel therapeutic agents.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in drug discovery, particularly as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The introduction of a 4-methanesulfonyl group enhances the lipophilicity and metabolic stability of the pyrazole core, which is crucial for optimizing pharmacokinetic properties in drug candidates. Additionally, the bromomethylbutyl moiety serves as a reactive handle for further functionalization, allowing chemists to attach various pharmacophores or linkers through nucleophilic substitution reactions.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse scaffolds in drug design. The compound 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole exemplifies this trend by integrating multiple pharmacologically relevant features into a single molecular entity. Researchers have leveraged this compound to develop novel inhibitors targeting aberrant signaling pathways involved in diseases such as cancer and neurodegeneration. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which play a critical role in inflammatory responses and hematopoiesis.

The bromomethyl group on the butyl chain facilitates the introduction of diverse functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are particularly valuable in constructing biaryl structures, which are prevalent in many FDA-approved drugs. Furthermore, the 4-methanesulfonyl group can be readily converted into other sulfonyl derivatives via reduction or nucleophilic aromatic substitution, expanding the synthetic toolkit available for derivatization. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and target binding affinity.

In the context of oncology research, 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole has been explored as a precursor for developing small-molecule inhibitors targeting tyrosine kinases. Tyrosine kinases are overexpressed or mutated in numerous cancers, making them attractive therapeutic targets. By incorporating the pyrazole scaffold into kinase inhibitors, researchers aim to disrupt aberrant signaling cascades that drive tumor growth and progression. Preliminary studies have shown promising results in vitro, where derivatives of this compound exhibit inhibitory activity against specific tyrosine kinases with high selectivity over closely related enzymes.

The synthesis of 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of 4-methanesulfonylpyrazole followed by selective bromination at the 2-position to introduce the bromomethyl functionality. Subsequent alkylation with butyl halides or Grignard reagents completes the formation of the desired structure. These synthetic routes underscore the compound's accessibility and suitability for large-scale production, which is critical for preclinical and clinical development.

The pharmacological potential of this compound is further supported by its ability to modulate protein-protein interactions through covalent binding or allosteric modulation. The bromomethyl group can engage in Michael addition reactions with nucleophiles such as thiols or amines present on target proteins, leading to covalent inhibition. Alternatively, derivatization into other electrophilic species allows for non-covalent interactions that can fine-tune binding affinities and selectivity. Such strategies are increasingly employed in drug discovery to achieve potent and durable inhibition of disease-causing proteins.

Computational modeling and structure-based drug design have played pivotal roles in optimizing derivatives of 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole. Molecular docking studies have been used to predict binding modes and identify key interactions between the compound and target enzymes or receptors. These insights guide medicinal chemists in modifying substituents to improve binding affinity while minimizing off-target effects. Additionally, virtual screening techniques have accelerated the identification of lead compounds by rapidly evaluating large libraries of derivatives based on known bioactive structures.

The versatility of 1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole extends beyond kinase inhibition; it has also been explored as a building block for developing antiviral agents. Pyrazole derivatives exhibit broad-spectrum antiviral activity by interfering with viral replication cycles or host cell interactions. For example, modifications at the 4-methanesulfonyl position can enhance interactions with viral proteases or polymerases, while the bromomethyl group allows for further derivatization into peptidomimetics or other viral inhibitors. Such applications underscore the compound's potential utility in addressing emerging infectious diseases.

In conclusion,1-2-(bromomethyl)butyl-4-methanesulfonyl-1H-pyrazole (CAS No. 2137799-38-1) represents a valuable intermediate in pharmaceutical research due to its unique structural features and synthetic flexibility. Its combination of pharmacologically relevant functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases, including cancer and viral infections. Continued exploration of this compound through both experimental synthesis and computational modeling will likely yield innovative drug candidates with improved efficacy and safety profiles.